Cas no 2060041-37-2 (3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride
• CAS No: 2060041-37-2
• MDL: MFCD30497973
• CID: 4635598
• PubChem ID: 126766286
• Update Time: 2025-06-15

3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole hydrochloride
• 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride

• MDL： MFCD30497973

Additional information on 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride

Introduction to 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride (CAS No. 2060041-37-2)

3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride, identified by the CAS number 2060041-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that integrates multiple functional groups, including a fluorophenyl moiety and a trifluoromethyl-substituted pyrrolidine ring. The presence of these substituents not only influences its electronic properties but also contributes to its potential biological activity, making it a subject of extensive study in drug discovery and development.

The 1,2,4-oxadiazole core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its stability and reactivity under different conditions make it an attractive component for designing compounds with therapeutic potential. In particular, the incorporation of a 3-(trifluoromethyl)pyrrolidin-3-yl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles. This structural feature is often leveraged to improve pharmacokinetic properties in drug candidates.

The fluorophenyl substituent at the 3-position of the pyrrolidine ring adds another layer of complexity to the compound's behavior. Fluoroatoms are known to modulate both pharmacological activity and pharmacokinetic properties through their ability to influence electronic distributions and hydrogen bonding interactions. Recent studies have highlighted the role of fluorinated aromatic rings in enhancing binding affinity and selectivity towards biological targets, which is particularly relevant in the development of small-molecule inhibitors and activators.

From a synthetic perspective, 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride represents a challenging yet rewarding target for organic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the intricate heterocyclic framework efficiently. These methodologies align with contemporary trends in synthetic organic chemistry aimed at optimizing reaction efficiency and minimizing environmental impact.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for formulation development in pharmaceutical applications. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect is particularly important in oral formulations where dissolution rate plays a pivotal role in determining therapeutic efficacy.

In terms of biological activity, preliminary investigations into 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride have shown promising results in several pharmacological assays. The compound exhibits inhibitory effects on certain enzyme targets that are implicated in inflammatory pathways and cancer progression. Specifically, its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored as a potential therapeutic strategy for managing chronic inflammatory diseases. Additionally, its ability to modulate receptor activity has been investigated in preclinical models.

The fluorophenyl group's electronic properties contribute to strong binding interactions with aromatic residues in protein targets, which can enhance receptor affinity. Meanwhile, the trifluoromethyl substituent's electron-withdrawing nature stabilizes adjacent positive charges or reactive intermediates during biological processes, potentially improving binding kinetics. These features make this compound an attractive candidate for further optimization as a lead molecule in drug discovery programs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride as a scaffold. Molecular docking studies combined with quantum mechanical calculations have provided insights into how structural modifications can fine-tune its pharmacological profile. These computational approaches complement traditional experimental methods by allowing rapid screening of virtual libraries and identification of key structural determinants responsible for biological activity.

The compound's potential also extends to material science applications beyond pharmaceuticals. The unique combination of functional groups makes it suitable for designing advanced materials with specific electronic or optical properties. For instance, fluorinated heterocycles are increasingly used in organic electronics due to their stability and tunable electronic characteristics. Further research may explore its utility in developing novel optoelectronic materials or liquid crystal displays (LCDs).

Regulatory considerations are an essential aspect when evaluating new chemical entities like 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride for commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards required for pharmaceutical use. Additionally, thorough toxicological assessments are necessary to evaluate its safety profile before proceeding to clinical trials or market approval.

The integration of green chemistry principles into the synthesis process is another area where this compound exemplifies modern pharmaceutical manufacturing practices. Efforts to minimize waste generation and reduce hazardous reagent usage align with global initiatives aimed at sustainable chemical production. Techniques such as catalytic asymmetric synthesis or solvent-free reactions contribute to environmentally friendly methodologies while maintaining high chemical yields.

In conclusion, 3-(3-fluorophenyl)-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4 oxadiazole hydrochloride (CAS No 2060041 37 2) stands out as a multifaceted compound with significant potential across multiple domains including medicinal chemistry material science and sustainable manufacturing Its complex structure functional groups and promising biological activities make it an object worthy further exploration As research continues advancements may uncover new applications transforming this molecule from laboratory curiosity into impactful therapeutic agent